Cas no 1824298-31-8 (3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole)

• Product Name: 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole
• CAS No: 1824298-31-8
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5783077
• PubChem ID: 129983902
• Update Time: 2025-06-07

3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-1998606
• 1824298-31-8
• 3-methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole
• 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole

• Inchi： 1S/C7H9NO2/c1-5-2-6(10-8-5)3-7-4-9-7/h2,7H,3-4H2,1H3
• InChI Key： BLYILNLYGKUCMN-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC(C)=NO1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.6Ų

Additional information on 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole

Introduction to 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole (CAS No. 1824298-31-8)

3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole (CAS No. 1824298-31-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of an alkyl group at the 3-position and an (oxiran-2-yl)methyl substituent at the 5-position enhances its molecular complexity and may contribute to its distinct pharmacological properties.

The structure of 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole incorporates an oxirane ring, also known as an epoxide, into its framework. This functional group is highly reactive and can participate in various chemical transformations, making it a valuable scaffold for drug discovery. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In recent years, there has been growing interest in oxazole derivatives due to their versatility in medicinal chemistry. Oxazoles are known for their stability and ability to interact with biological targets in multiple ways. The 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole structure provides a promising platform for further investigation into its pharmacological potential.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The alkyl and oxirane substituents can influence the compound's solubility, bioavailability, and binding affinity to biological targets. These factors are crucial in determining the efficacy and safety of a drug candidate. Current research indicates that oxazole derivatives have shown promise in various therapeutic areas, particularly in the development of novel antibiotics and antiviral agents.

The synthesis of 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the (oxiran-2-yl)methyl group is particularly challenging due to the reactivity of the oxirane ring. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

Recent studies have explored the pharmacological properties of 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole, focusing on its interaction with various biological targets. Preliminary data suggest that this compound may inhibit certain enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its ability to cross cell membranes may make it useful in developing treatments for neurological disorders.

The chemical stability of 3-Methyl-5-[(oxiran-2-yl)methyl]-1,2-oxazole is another area of interest. The presence of both oxygen and nitrogen atoms in its structure contributes to its stability under various conditions. This characteristic is essential for ensuring that the compound remains effective throughout its shelf life and during storage.

In conclusion, 3-Methyl -5-[ ( oxiran -2 - yl ) methyl ] -1 , 2 - oxazole ( CAS No . 1824298 -31 -8 ) represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. As our understanding of medicinal chemistry continues to evolve, this compound holds great promise for contributing to the development of novel treatments for various diseases.